Cas no 65566-62-3 (Antipyrine-d3)

Antipyrine-d3 is a deuterated analog of antipyrine, where three hydrogen atoms are replaced with deuterium. This stable isotopically labeled compound is primarily used as an internal standard in mass spectrometry-based analytical methods, ensuring high precision and accuracy in quantitative analyses. Its structural similarity to antipyrine allows for reliable correction of matrix effects and instrumental variability. Antipyrine-d3 is particularly valuable in pharmacokinetic and metabolic studies, where deuterium labeling minimizes interference with endogenous compounds. The compound exhibits excellent chemical stability and isotopic purity, making it suitable for sensitive detection techniques such as LC-MS/MS. Its use enhances reproducibility in research and diagnostic applications.
Antipyrine-d3 structure
Antipyrine-d3 structure
Product Name:Antipyrine-d3
CAS No:65566-62-3
MF:C11H12N2O
MW:191.244267463684
CID:502632
Update Time:2025-05-28

Antipyrine-d3 Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one,1,2-dihydro-5-methyl-1-(methyl-d3)-2-phenyl- (9CI)
    • Antipyrine-d3
    • Phenazone-d3 (N-methyl-d3)
    • 2-Trideuteromethyl-3-methyl-1-phenyl-3-pyrazolin-5-one
    • Inchi: 1S/C11H12N2O/c1-9-8-11(14)13(12(9)2)10-6-4-3-5-7-10/h3-8H,1-2H3/i2D3
    • InChI Key: VEQOALNAAJBPNY-BMSJAHLVSA-N
    • SMILES: O=C1C=C(C)N(C([2H])([2H])[2H])N1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 191.11400

Experimental Properties

  • Melting Point: 102-104°C
  • PSA: 26.93000
  • LogP: 1.48440

Antipyrine-d3 Pricemore >>

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